![molecular formula C14H17N3O2S B4763716 N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-(2-methylphenoxy)propanamide](/img/structure/B4763716.png)
N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-(2-methylphenoxy)propanamide
Overview
Description
N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-(2-methylphenoxy)propanamide, also known as ETPTA, is a chemical compound that has been widely used in scientific research. It is a synthetic compound that belongs to the class of thiadiazole derivatives. ETPTA has been found to have a wide range of biochemical and physiological effects, making it a valuable tool for studying various biological processes. In
Mechanism of Action
The mechanism of action of N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-(2-methylphenoxy)propanamide is not fully understood. However, it has been found to inhibit the activity of the enzyme thioredoxin reductase, which is involved in the regulation of cellular redox homeostasis. This inhibition leads to an increase in oxidative stress, which can cause cell death. This compound has also been found to induce apoptosis in cancer cells.
Biochemical and Physiological Effects:
This compound has been found to have a wide range of biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit the growth of bacteria, and protect cells from oxidative stress. This compound has also been found to have anti-inflammatory properties and has been used to study the role of inflammation in various diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-(2-methylphenoxy)propanamide in lab experiments is its ability to induce apoptosis in cancer cells. This makes it a valuable tool for studying the mechanisms of action of various anticancer drugs. This compound is also relatively easy to synthesize, making it readily available for use in research. However, one of the limitations of using this compound is that its mechanism of action is not fully understood. This makes it difficult to interpret the results of experiments using this compound.
Future Directions
There are several future directions for research involving N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-(2-methylphenoxy)propanamide. One area of research is the development of new anticancer drugs based on the structure of this compound. Another area of research is the study of the effects of this compound on the immune system. This compound has been found to have immunomodulatory effects, and further research in this area could lead to the development of new therapies for immune-related diseases. Additionally, the mechanism of action of this compound is not fully understood, and further research is needed to elucidate its molecular targets and pathways.
Scientific Research Applications
N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-(2-methylphenoxy)propanamide has been widely used in scientific research as a tool for studying various biological processes. One of the main applications of this compound is in the field of cancer research. It has been found to have anticancer properties and has been used to study the mechanism of action of various anticancer drugs. This compound has also been used to study the effects of oxidative stress on cells and the role of antioxidants in protecting cells from oxidative damage.
properties
IUPAC Name |
N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-(2-methylphenoxy)propanamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17N3O2S/c1-4-12-16-17-14(20-12)15-13(18)10(3)19-11-8-6-5-7-9(11)2/h5-8,10H,4H2,1-3H3,(H,15,17,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NKYFUEMQHAAATF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NN=C(S1)NC(=O)C(C)OC2=CC=CC=C2C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17N3O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
291.37 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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